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Compound of Interest

Compound Name: 2-(Trifluoromethyl)isonicotinic acid

Cat. No.: B158358 Get Quote

2-(Trifluoromethyl)isonicotinic Acid: A Technical
Safety Guide
This guide provides a comprehensive overview of the material safety data for 2-
(Trifluoromethyl)isonicotinic acid, intended for researchers, scientists, and professionals in

drug development. The following sections detail the chemical's hazards, safe handling

protocols, and physical and chemical properties.

Chemical Identification and Properties
2-(Trifluoromethyl)isonicotinic acid, also known as 2-(Trifluoromethyl)-4-pyridinecarboxylic

acid, is a solid, off-white crystalline powder.[1][2] It is slightly soluble in water.[1][2] This

compound is primarily used as a reactant in the synthesis of selective RAF inhibitors for cancer

research.[1]

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 131747-41-6 [1]

Molecular Formula C7H4F3NO2 [1]

Molecular Weight 191.11 g/mol [1]

Melting Point 217-223 °C [1][2]

Boiling Point 338.9±42.0 °C (Predicted) [1]

Density 1.484±0.06 g/cm3 (Predicted) [1]

pKa 2.94±0.10 (Predicted) [1]

Storage Temperature

Room Temperature

(Recommended in a cool, dark

place, <15°C)

Hazard Identification and Safety Regulations
2-(Trifluoromethyl)isonicotinic acid is classified as a hazardous substance. According to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is a

warning-level hazard.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Reference

Hazard H315 Causes skin irritation.

Hazard H319
Causes serious eye

irritation.

Precautionary P264
Wash skin thoroughly

after handling.

Precautionary P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[3][4][5]

Precautionary P302 + P352
IF ON SKIN: Wash

with plenty of water.

Precautionary P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Precautionary P332 + P313

If skin irritation occurs:

Get medical

advice/attention.

Precautionary P337 + P313

If eye irritation

persists: Get medical

advice/attention.

Precautionary P362 + P364

Take off contaminated

clothing and wash it

before reuse.
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Experimental Protocols: Safe Handling and
Emergency Procedures
Given the hazardous nature of 2-(Trifluoromethyl)isonicotinic acid, strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE) and Handling
Researchers must use this chemical in a well-ventilated area, preferably within a chemical

fume hood.[3][6][7] Standard personal protective equipment should be worn at all times. This

includes:

Eye Protection: Safety glasses or goggles.[3][6]

Hand Protection: Chemical-resistant gloves.[3][6]

Skin Protection: A lab coat or other protective clothing.[3][6]

During handling, it is crucial to avoid breathing in dust or fumes and prevent contact with skin

and eyes.[3][6] Do not eat, drink, or smoke in the laboratory.[6] After handling, wash hands and

any exposed skin thoroughly.[3][7]

Preparation Handling Post-Handling

Assess Hazards Don PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood) Weigh/Transfer Chemical Avoid Inhalation & Contact Keep Container Closed Clean Work Area Dispose of Waste Properly Remove PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of chemical solids.

First Aid Measures
In the event of accidental exposure, the following first aid measures should be taken

immediately.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b158358?utm_src=pdf-body
https://aksci.com/sds/3728AA_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC8968.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/3728AA_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC8968.pdf
https://aksci.com/sds/3728AA_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC8968.pdf
https://aksci.com/sds/3728AA_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC8968.pdf
https://aksci.com/sds/3728AA_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC8968.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC8968.pdf
https://aksci.com/sds/3728AA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b158358?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Type

Immediate Action

Follow-Up

Skin Contact

Wash with plenty of soap and water.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Inhalation

Move person to fresh air and keep comfortable for breathing.

Get medical advice/attention
if irritation persists.

Call a POISON CENTER or doctor/physician
if you feel unwell.

Click to download full resolution via product page

Caption: First aid response to accidental exposure.

Spill and Disposal Procedures
In case of a spill, avoid generating dust.[6] Use dry clean-up procedures such as sweeping or

vacuuming the material into a suitable, sealed container for disposal.[6] All waste should be

disposed of in accordance with local, state, and federal regulations at an approved waste

disposal plant.[3]

Stability and Reactivity
2-(Trifluoromethyl)isonicotinic acid is stable under recommended storage conditions.[7] It is

incompatible with strong oxidizing and reducing agents.[7] Hazardous decomposition products

upon combustion include carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[3][4][7]

Toxicological Information
Detailed toxicological studies for 2-(Trifluoromethyl)isonicotinic acid are not widely available.

However, based on its GHS classification, it is known to cause skin and serious eye irritation.

Inhalation may cause respiratory irritation.[3][4][5] The routes of exposure are inhalation, eye
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contact, skin contact, and ingestion.[3][4] Symptoms of skin contact may include itching,

scaling, redness, or blistering.[3][4] Eye contact can result in redness, pain, and potential

severe damage.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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